Cas no 1350738-72-5 (2,4-dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine)

• Product Name: 2,4-dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
• CAS No: 1350738-72-5
• MF: C₈H₉Cl₂N₃
• MW: 218.083159208298
• MDL: MFCD20502309
• CID: 4586427
• PubChem ID: 112756763
• Update Time: 2025-06-08

2,4-dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-6-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• 2,4-dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine

• MDL： MFCD20502309
• Inchi： 1S/C8H9Cl2N3/c1-13-3-2-6-5(4-13)7(9)12-8(10)11-6/h2-4H2,1H3
• InChI Key： UUNXJLUESRFPLL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2CN(C)CCC2=N1

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 325.5±42.0 °C at 760 mmHg
• Flash Point: 150.7±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,4-dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2,4-dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine

Comprehensive Overview of 2,4-Dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS No. 1350738-72-5)

2,4-Dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS No. 1350738-72-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrido[4,3-d]pyrimidine family, a class of nitrogen-containing bicyclic structures known for their versatility in drug discovery and material science. Researchers are particularly interested in its chlorinated pyrimidine backbone, which often imparts enhanced reactivity and bioactivity.

In recent years, the demand for heterocyclic building blocks like 2,4-dichloro-6-methyl-pyrido[4,3-d]pyrimidine has surged, driven by advancements in small-molecule therapeutics and catalysis. Its molecular framework serves as a key intermediate in synthesizing kinase inhibitors, a hot topic in oncology research. Additionally, its methyl-substituted pyridine moiety is frequently explored in crop protection chemicals, aligning with the growing focus on sustainable agriculture.

The compound's CAS No. 1350738-72-5 is often searched alongside terms like "pyrido[4,3-d]pyrimidine derivatives" or "chlorinated heterocycles synthesis," reflecting its relevance in academic and industrial settings. Analytical techniques such as NMR spectroscopy and HPLC purification are commonly employed to characterize its purity, a critical factor for researchers optimizing structure-activity relationships (SAR).

From an environmental perspective, the 2,4-dichloro-6-methyl substitution pattern has been studied for its biodegradability profile, addressing concerns about green chemistry principles. This aligns with the broader trend of developing eco-friendly synthetic routes for complex heterocycles. Furthermore, computational chemists leverage molecular docking tools to predict interactions between this compound and biological targets, a method frequently queried in AI-driven drug design platforms.

In material science, the pyrido[4,3-d]pyrimidine core exhibits potential in organic electronics, particularly in designing charge-transport materials for OLEDs. This application resonates with the surge in searches for "high-performance organic semiconductors," highlighting the compound's multidisciplinary utility. Its stability under various pH conditions also makes it a candidate for catalytic ligand systems in metal-organic frameworks (MOFs).

Quality control protocols for CAS 1350738-72-5 emphasize chromatographic analysis and mass spectrometry, ensuring batch-to-batch consistency—a priority for manufacturers responding to queries about "GMP-compliant intermediates." The compound's shelf-life and storage conditions (typically under inert atmospheres) are frequently discussed in chemical forums, underscoring its practical handling considerations.

Emerging studies explore microwave-assisted synthesis of 2,4-dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine, a technique gaining traction due to its efficiency and reduced solvent waste. Such methodologies dominate discussions in "sustainable synthetic chemistry" circles, where time-efficient reactions are paramount. Patent literature reveals its incorporation into photodynamic therapy agents, linking it to trending searches in "next-generation photomedicines."

In summary, 2,4-dichloro-6-methyl-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS No. 1350738-72-5) represents a multifaceted chemical entity bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its continued study addresses both fundamental scientific questions and applied industrial challenges, making it a staple in contemporary research databases and high-value chemical inventories worldwide.